Cas no 38275-54-6 (5-Methylpyrimidine-2-carbonitrile)

• Product Name: 5-Methylpyrimidine-2-carbonitrile
• CAS No: 38275-54-6
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD16659166
• CID: 298335
• PubChem ID: 20795181
• Update Time: 2025-05-20

5-Methylpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrimidine-2-carbonitrile
• 2-Pyrimidinecarbonitrile, 5-methyl- (9CI)
• 2-Pyrimidinecarbonitrile,5-methyl-
• Tivantinib (ARQ 197)
• 5-Methyl-pyrimidine-2-carbonitrile
• 38275-54-6
• SY042274
• Z1255367306
• SCHEMBL2140092
• MFCD16659166
• AKOS015842620
• EN300-116958
• CS-0054841
• 2-Pyrimidinecarbonitrile,5-methyl-(9ci)
• DTXSID50609845
• AS-41092
• BB 0262185
• BRBMDABLYHFXRX-UHFFFAOYSA-N
• PB31799
• DB-398701
• 5-METHYL-2-PYRIMIDINECARBONITRILE

• MDL： MFCD16659166
• Inchi： 1S/C6H5N3/c1-5-3-8-6(2-7)9-4-5/h3-4H,1H3
• InChI Key： BRBMDABLYHFXRX-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC=C(C=1)C

Computed Properties

• Exact Mass: 119.04845
• Monoisotopic Mass: 119.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 264.9±33.0℃ at 760 mmHg
• Flash Point: 100.9±10.6 °C
• PSA: 49.57
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Methylpyrimidine-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-Methylpyrimidine-2-carbonitrile

5-Methylpyrimidine-2-carbonitrile (CAS No. 38275-54-6): An Overview of Its Properties, Applications, and Recent Research

5-Methylpyrimidine-2-carbonitrile (CAS No. 38275-54-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical formula of 5-Methylpyrimidine-2-carbonitrile is C₇H₆N₂, and its molecular weight is 122.14 g/mol. The compound features a pyrimidine ring with a methyl group at the 5-position and a cyano group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activities.

In terms of physical properties, 5-Methylpyrimidine-2-carbonitrile is a white crystalline solid with a melting point of approximately 110-113°C. It is slightly soluble in water but shows good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The biological activities of 5-Methylpyrimidine-2-carbonitrile have been extensively studied in recent years. One of the key areas of interest is its potential as an antiviral agent. Research has shown that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the interference with viral enzymes and the disruption of viral replication cycles, making it a promising lead for the development of new antiviral drugs.

Beyond its antiviral properties, 5-Methylpyrimidine-2-carbonitrile has also demonstrated significant anticancer activity. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its direct biological effects, 5-Methylpyrimidine-2-carbonitrile has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For instance, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacological profiles. These derivatives often exhibit enhanced potency, selectivity, and bioavailability compared to the parent compound.

The pharmacokinetic properties of 5-Methylpyrimidine-2-carbonitrile have also been investigated to better understand its behavior in biological systems. Studies have shown that this compound has moderate oral bioavailability and a relatively long half-life, which are favorable attributes for drug development. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

In terms of safety and toxicity, preliminary studies suggest that 5-Methylpyrimidine-2-carbonitrile is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological evaluations are essential to ensure its safety for human use. Ongoing research is focused on assessing the long-term effects and potential side effects of this compound.

The application of 5-Methylpyrimidine-2-carbonitrile extends beyond medicinal chemistry into other areas such as agrochemicals and materials science. In agrochemicals, this compound has shown promise as a potential herbicide or fungicide due to its ability to disrupt plant growth processes. In materials science, it has been explored as a precursor for the synthesis of functional polymers and other advanced materials.

To summarize, 5-Methylpyrimidine-2-carbonitrile (CAS No. 38275-54-6) is a multifaceted compound with a wide range of applications in various scientific fields. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule in modern pharmaceutical research.